Physicochemical Properties and Synthetic Applications of 1-Butyl-1H-pyrazole-4-carboxylic Acid: A Technical Guide
Physicochemical Properties and Synthetic Applications of 1-Butyl-1H-pyrazole-4-carboxylic Acid: A Technical Guide
Executive Summary
In the landscape of modern medicinal chemistry and drug discovery, functionalized pyrazoles serve as privileged scaffolds. Among these, 1-Butyl-1H-pyrazole-4-carboxylic acid (CAS: 113100-43-9) has emerged as a critical building block. Its unique molecular architecture—combining a lipophilic N-butyl chain with a polar, hydrogen-bonding carboxylic acid—makes it an ideal precursor for synthesizing complex active pharmaceutical ingredients (APIs), particularly Angiotensin II Type 1 (AT1) receptor antagonists and substrates for Ullmann-type cross-coupling reactions.
As a Senior Application Scientist, I have structured this whitepaper to provide a rigorous analysis of its physicochemical profile, validated synthetic methodologies, and mechanistic roles in drug design.
Molecular Architecture & Physicochemical Profile
The utility of 1-Butyl-1H-pyrazole-4-carboxylic acid stems from its amphiphilic nature. The pyrazole core provides metabolic stability and acts as a rigid spacer. The N1-butyl group significantly enhances the molecule's lipophilicity, which is crucial for membrane permeability and hydrophobic pocket occupation in target receptors. Conversely, the C4-carboxylic acid provides a versatile synthetic handle (for amidation or esterification) and serves as a primary pharmacophore for ionic interactions.
Table 1: Physicochemical and Thermodynamic Properties
| Property | Value | Causality / Significance in Drug Design |
| Chemical Name | 1-Butyl-1H-pyrazole-4-carboxylic acid | Standard IUPAC nomenclature. |
| CAS Number | 113100-43-9 | Unique registry identifier [1]. |
| Molecular Formula | C8H12N2O2 | Determines stoichiometric calculations. |
| Molecular Weight | 168.19 g/mol | Low MW ensures downstream derivatives remain within Lipinski's Rule of 5. |
| Estimated LogP | ~1.5 - 1.8 | The butyl chain adds ~2.0 to the logP, balancing the hydrophilicity of the pyrazole-carboxylic acid core, optimizing passive cellular permeability. |
| Estimated pKa | ~4.2 (Carboxylic Acid) | Exists primarily in the ionized (carboxylate) form at physiological pH (7.4), enabling strong electrostatic interactions with receptor arginine/lysine residues. |
| H-Bond Donors | 1 (-COOH) | Facilitates targeted hydrogen bonding with receptor active sites. |
| H-Bond Acceptors | 3 (N, N, C=O) | Enhances solvation in aqueous media and binding affinity. |
Synthetic Methodologies & Experimental Protocols
The synthesis of 1-Butyl-1H-pyrazole-4-carboxylic acid must be highly regioselective to avoid N2-alkylation. The following self-validating protocol outlines the optimal pathway starting from ethyl 1H-pyrazole-4-carboxylate.
Protocol: Regioselective N-Alkylation and Saponification
Step 1: N-Alkylation
-
Reagents: Suspend ethyl 1H-pyrazole-4-carboxylate (1.0 eq) and anhydrous potassium carbonate (K₂CO₃, 2.0 eq) in anhydrous N,N-Dimethylformamide (DMF).
-
Addition: Slowly add 1-bromobutane (1.2 eq) to the mixture at room temperature.
-
Reaction: Heat the mixture to 80°C for 4-6 hours under a nitrogen atmosphere.
-
Causality & Logic: The use of K₂CO₃ in DMF (a polar aprotic solvent) is critical. DMF effectively solvates the potassium cation, leaving the pyrazolate anion highly "naked" and nucleophilic. The steric hindrance of the C4-ester directs the alkylation predominantly to the N1 position, minimizing N2-alkylated byproducts.
Step 2: Saponification (Ester Hydrolysis)
-
Extraction: Quench the Step 1 reaction with water and extract the intermediate (ethyl 1-butyl-1H-pyrazole-4-carboxylate) using ethyl acetate. Concentrate the organic layer.
-
Hydrolysis: Dissolve the crude ester in a 1:1 mixture of Ethanol (EtOH) and 2M aqueous Sodium Hydroxide (NaOH). Reflux for 2 hours.
-
Causality & Logic: The EtOH/H₂O co-solvent system is essential because it solubilizes both the lipophilic ester intermediate and the hydrophilic hydroxide nucleophile, ensuring a homogeneous reaction mixture for rapid ester cleavage.
Step 3: Acidification and Isolation
-
Precipitation: Cool the mixture to 0°C and slowly acidify with 1M Hydrochloric Acid (HCl) until the pH reaches ~3.
-
Isolation: Filter the resulting white precipitate, wash with cold water, and dry under a vacuum to yield pure 1-Butyl-1H-pyrazole-4-carboxylic acid.
-
Causality & Logic: Lowering the pH below the pKa of the carboxylic acid (~4.2) protonates the carboxylate, drastically reducing its aqueous solubility and forcing crystallization.
Figure 1: Step-by-step synthetic workflow for 1-Butyl-1H-pyrazole-4-carboxylic acid.
Applications in Medicinal Chemistry & Drug Design
Substrate for Ullmann Cross-Coupling Reactions
1-Butyl-1H-pyrazole-4-carboxylic acid and its derivatives are heavily utilized in copper-catalyzed Ullmann-type C-N bond formations [2]. The pyrazole nitrogen or substituted amino groups on the ring can be coupled with aryl halides to generate complex biaryl systems. Recent developments in Ullmann chemistry have demonstrated that pyrazole derivatives with specific substituents (e.g., 3-acetylamino groups) dictate the regioselectivity of these couplings, allowing chemists to selectively synthesize N1- or N2-arylated pharmacophores under mild, microwave-assisted conditions.
Development of AT1 Receptor Antagonists
The most prominent pharmacological application of this scaffold is in the development of non-peptide Angiotensin II Type 1 (AT1) receptor antagonists (Sartans), which are frontline treatments for hypertension [3].
Research by Deprez-Poulain and coworkers highlighted the synthesis of polysubstituted pyrazole derivatives evaluated as AT1 antagonists [2]. Specifically, the derivative 5-((2′-(1H-tetrazol-5-yl)-[1,1′-biphenyl]-4-yl)-amino)-1-butyl-1H-pyrazole-4-carboxylic acid exhibited an exceptionally potent binding affinity for the AT1 receptor, with an IC₅₀ value of 2.6 nM.
Mechanistic Rationale:
-
The Butyl Group: Acts as a hydrophobic anchor, perfectly occupying the lipophilic pocket of the AT1 receptor originally intended for the isoleucine residue of endogenous Angiotensin II.
-
The Carboxylic Acid: Mimics the C-terminal carboxylate of Angiotensin II, forming critical salt bridges with the receptor's active site.
Figure 2: Pharmacological logic of AT1 receptor competitive antagonism by pyrazole derivatives.
References
-
Lin, H., & Sun, D. (2013). Recent Synthetic Developments and Applications of the Ullmann Reaction. A Review. Organic Preparations and Procedures International, 45(5), 341–394. Retrieved from[Link]
-
Schenetti, E., et al. (2008). Design, Synthesis, and Biological Evaluation of AT1 Angiotensin II Receptor Antagonists Based on the Pyrazolo[3,4-b]pyridine and Related Heteroaromatic Bicyclic Systems. Journal of Medicinal Chemistry, 51(9), 2686-2698. Retrieved from[Link]
